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Introduction

The mitochondrial permeability transition pore (mPTP) is a non-specific channel that, under
pathological conditions, can open in the inner mitochondrial membrane, leading to
mitochondrial dysfunction and cell death.[1][2] One key inducer of mPTP opening is a high
concentration of calcium ions (Ca?*) in the mitochondrial matrix.[3][4] The Calcium Retention
Capacity (CRC) assay is a widely used method to assess the susceptibility of mitochondria to
Caz*-induced mPTP opening.[3][5][6] This assay quantifies the amount of Caz* that
mitochondria can sequester before the mPTP opens.

ER-000444793 is a potent, small-molecule inhibitor of the mPTP.[7][8][9] Notably, its
mechanism of action is independent of Cyclophilin D (CypD), a well-known regulator of the
mPTP.[7][8][10] This makes ER-000444793 a valuable tool for studying the role of the mPTP in
various disease models and for the development of novel therapeutics targeting mitochondrial
dysfunction. These application notes provide a detailed protocol for utilizing ER-000444793 in a
CRC assay to evaluate its inhibitory effect on mPTP opening.

Quantitative Data Summary

The following table summarizes the key quantitative data for ER-000444793.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Ca2*-induced mPTP opening and the
inhibitory effect of ER-000444793, as well as the experimental workflow for the CRC assay.
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Caption: Signaling pathway of Ca2*-induced mPTP opening and its inhibition by ER-

000444793.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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